Cas no 189281-93-4 (1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene)

• Product Name: 1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene
• CAS No: 189281-93-4
• MF: C₈H₅F₂NS₂
• MW: 217.258805990219
• CID: 115595
• PubChem ID: 2392400
• Update Time: 2025-04-18

1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(difluoromethyl)thio]-4-isothiocyanato-
• 1-(difluoromethylsulfanyl)-4-isothiocyanatobenzene
• Benzene, 1-[(difluoromethyl)thio]-4-isothiocyanato- (9CI)
• AKOS000115256
• Z56891382
• Benzene, 1-[(difluoromethyl)thio]-4-isothiocyanato-
• DTXSID50368440
• HMS1722F05
• 1-Difluoromethylsulfanyl-4-isothiocyanato-benzene
• 1-[(difluoromethyl)sulfanyl]-4-isothiocyanatobenzene
• EN300-01250
• 189281-93-4
• 1-(difluoromethyl)sulfanyl-4-isothiocyanatobenzene

• Inchi： 1S/C8H5F2NS2/c9-8(10)13-7-3-1-6(2-4-7)11-5-12/h1-4,8H
• InChI Key： IAEWPVPRODRVHA-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 216.98325
• Monoisotopic Mass: 216.98314783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers